molecular formula C7H6N2S B1281500 3-Methylisothiazolo[5,4-b]pyridine CAS No. 71109-34-7

3-Methylisothiazolo[5,4-b]pyridine

Cat. No. B1281500
CAS RN: 71109-34-7
M. Wt: 150.2 g/mol
InChI Key: LTWINMJBBFVXGY-UHFFFAOYSA-N
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Description

3-Methylisothiazolo[5,4-b]pyridine is a chemical compound with the molecular formula C7H6N2S . It is a derivative of isothiazolopyridine, a class of heterocyclic compounds .


Synthesis Analysis

The synthesis of 3-Methylisothiazolo[5,4-b]pyridine and its derivatives often involves the use of 5-aminopyrazoles as synthons. A common method involves the condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals, catalyzed by trifluoracetic acid .


Molecular Structure Analysis

The molecular structure of 3-Methylisothiazolo[5,4-b]pyridine includes a bicyclic heterocyclic aromatic compound with three nitrogen atoms located at specific positions . The structure allows for modifications at five positions, namely N(1), C(3), C(4), C(5), and C(6), either during the ring formation or at a later stage of functional group modification .


Chemical Reactions Analysis

The chemical reactions involving 3-Methylisothiazolo[5,4-b]pyridine are diverse and depend on the specific derivatives and reaction conditions. For instance, some derivatives of 3-Methylisothiazolo[5,4-b]pyridine have been synthesized via reactions involving 5-aminopyrazoles and α-oxoketene dithioacetals .

Scientific Research Applications

Biomedical Research

3-Methylisothiazolo[5,4-b]pyridine: is a heterocyclic compound that has shown promise in various biomedical applications. Its structural similarity to pyrazolo[3,4-b]pyridines, which are known for their biological activities, suggests potential uses in drug discovery and development . The compound’s ability to undergo various substitutions makes it a valuable scaffold for synthesizing new medicinal agents.

Pharmaceutical Synthesis

In the pharmaceutical industry, 3-Methylisothiazolo[5,4-b]pyridine serves as a key intermediate in the synthesis of complex molecules. It has been utilized in the design and synthesis of compounds with potential antitubercular activity . The versatility of this scaffold allows for the creation of a wide array of derivatives with diverse biological activities.

Agriculture

The compound’s derivatives have been explored for their herbicidal and antimicrobial properties, making them of interest in agricultural research. They could potentially lead to the development of new pesticides or plant growth regulators that help protect crops from pests and diseases .

Material Science

In material science, 3-Methylisothiazolo[5,4-b]pyridine and its derivatives can be used in the synthesis of novel materials. These materials might possess unique properties suitable for electronic devices or as components in advanced manufacturing processes .

Environmental Applications

Research into the environmental applications of 3-Methylisothiazolo[5,4-b]pyridine includes its potential role in the development of sensors or indicators for environmental monitoring. Its chemical properties could be harnessed to detect pollutants or changes in environmental conditions .

Industrial Uses

On an industrial scale, 3-Methylisothiazolo[5,4-b]pyridine may be used in the synthesis of various chemicals and as a catalyst or reagent in different chemical reactions. Its stability and reactivity make it a valuable compound in industrial chemistry applications .

properties

IUPAC Name

3-methyl-[1,2]thiazolo[5,4-b]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N2S/c1-5-6-3-2-4-8-7(6)10-9-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTWINMJBBFVXGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NSC2=C1C=CC=N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60500415
Record name 3-Methyl[1,2]thiazolo[5,4-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60500415
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methylisothiazolo[5,4-b]pyridine

CAS RN

71109-34-7
Record name 3-Methyl[1,2]thiazolo[5,4-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60500415
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-methyl-[1,2]thiazolo[5,4-b]pyridine
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the most efficient synthetic route for 3-Methylisothiazolo[5,4-b]pyridine based on the provided research?

A1: The most efficient synthesis of 3-Methylisothiazolo[5,4-b]pyridine, as described in the research, involves subjecting 1-(2-chloropyridin-3-yl)ethanone to microwave heating at 120 °C for 15 minutes in the presence of elemental sulfur, NH₄Cl, NaOAc, and DMF. This method yielded the desired compound in a 79% yield. []

Q2: Are there alternative synthetic approaches to 3-Methylisothiazolo[5,4-b]pyridine derivatives mentioned in the research?

A2: Yes, the research also highlights the synthesis of various 2-amino derivatives of thieno[2,3-b]pyridin-2-amine as a potential pathway to access modified 3-Methylisothiazolo[5,4-b]pyridine structures. These derivatives (3a-g) were synthesized by reacting 1-(2-chloropyridin-3-yl)ethanone with appropriate primary amines under microwave irradiation in the presence of sulfur, NaOAc, and DMF. []

Q3: Does the research discuss the reactivity or potential applications of 3-Methylisothiazolo[5,4-b]pyridine?

A3: Unfortunately, the provided research primarily focuses on the synthetic methodologies for 3-Methylisothiazolo[5,4-b]pyridine and its derivatives. Information regarding its reactivity, potential applications (biological or otherwise), or structure-activity relationships is not discussed in detail. [, , ]

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